Cas no 2227198-42-5 (tert-butyl (6R)-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate)

• Product Name: tert-butyl (6R)-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate
• CAS No: 2227198-42-5
• MF: C₁₂H₂₁NO₃
• MW: 227.30
• MDL: MFCD31743564
• CID: 5096460
• PubChem ID: 124562846
• Update Time: 2026-03-02

tert-butyl (6R)-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (R)-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate
• (R)-tert-Butyl 6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate
• tert-butyl (6R)-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate
• MFCD31743564
• SCHEMBL26782801
• CS-0089621
• t-Butyl (6R)-6-(hydroxymethyl)-5-aZaspiro[2.4]heptane-5-carboxylate
• D79550
• 5-Boc-(6R)-6-(hydroxymethyl)-5-azaspiro[2.4]heptane
• PS-20010
• 2227198-42-5

• MDL： MFCD31743564
• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(15)13-8-12(4-5-12)6-9(13)7-14/h9,14H,4-8H2,1-3H3/t9-/m1/s1
• InChI Key： MSSVPAHZRUMIBA-SECBINFHSA-N
• SMILES： C1C2(C[C@H](CO)N(C(OC(C)(C)C)=O)C2)C1

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl (6R)-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate

tert-butyl (6R)-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate: A Comprehensive Overview

The compound tert-butyl (6R)-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate, with the CAS number 2227198-42-5, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the nitrogen atom at position 5. The molecule's structure includes a tert-butyl group, a hydroxymethyl substituent, and a carboxylate moiety, making it a versatile compound with potential applications in drug design and synthesis.

Recent studies have highlighted the importance of spiro compounds like tert-butyl (6R)-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate in medicinal chemistry due to their unique pharmacokinetic properties and ability to modulate various biological targets. The spiro structure provides a rigid framework that can enhance molecular stability and bioavailability, making it an attractive candidate for drug development.

The synthesis of this compound involves a multi-step process that typically includes the formation of the spiro ring followed by functional group transformations. Researchers have employed various strategies, such as ring-closing metathesis and nucleophilic substitution reactions, to construct the spiro system efficiently. The stereochemistry at position 6 (R configuration) is crucial for determining the compound's biological activity, as it influences molecular interactions with target proteins.

In terms of applications, tert-butyl (6R)-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate has shown promise in several therapeutic areas. For instance, its ability to inhibit certain enzymes involved in metabolic pathways has been explored in preclinical studies. Additionally, the hydroxymethyl group introduces hydrophilic properties, which can enhance solubility and improve drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its binding affinity with various receptors and its potential for optimization through structural modifications. For example, substituting the tert-butyl group with other alkyl groups has been shown to modulate pharmacokinetic profiles without significantly affecting bioactivity.

The carboxylate moiety in tert-butyl (6R)-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate plays a critical role in its chemical reactivity and biological function. It can participate in hydrogen bonding interactions, which are essential for stabilizing protein-ligand complexes. This feature makes the compound a valuable tool in studying enzyme inhibition mechanisms and developing new therapeutic agents.

In conclusion, tert-butyl (6R)-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate is a fascinating molecule with significant potential in drug discovery and development. Its unique structure, combined with recent research findings, underscores its importance as a lead compound for addressing unmet medical needs.